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Technical Support Center: Cryo-EM of the
GroEL-GroES Complex

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address the common challenge of preferred particle orientation in cryo-electron
microscopy (cryo-EM) studies of the GroEL-GroES complex.

Troubleshooting Guides

Issue: 2D class averages show a limited number of
views, dominated by top or side projections of the
GroEL-GroES complex.

This is a classic sign of preferred orientation, where the particles adhere to the air-water
interface in a non-random manner. This leads to an incomplete dataset and anisotropic
resolution in the final 3D reconstruction.

Possible Causes and Solutions:
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Cause

Solution

Interaction with Air-Water Interface (AWI): The
primary cause of preferred orientation is the
interaction of the GroEL-GroES complex with

the AWI during grid preparation.

1. Additives/Detergents: Introduce detergents to
the sample buffer to alter the properties of the
AWI. Zwitterionic detergents like CHAPSO have
been shown to be effective in preventing particle
absorption at the AWI, allowing for a more
random orientation in the vitreous ice.[1] 2.
Faster Vitrification: Minimize the time the
sample is exposed to the AWI before freezing.
This can reduce the opportunity for particles to

adsorb to the interface.

Suboptimal Grid Surface Properties: The
surface of the cryo-EM grid can influence

particle distribution and orientation.

1. Use of Gold Grids: Gold grids can sometimes
provide superior results compared to carbon
grids by minimizing beam-induced motion,
which can be exacerbated with tilted data
collection.[2] 2. Glow Discharge Optimization:
Ensure the grid surface is sufficiently hydrophilic

by optimizing the glow discharge time.

Insufficient Angular Sampling: Even with some
mitigation of preferred orientation, the inherent
shape of the complex might still lead to a limited

number of views.

Tilted Data Collection: Collecting data at a tilted
angle (e.g., 30-40 degrees) can significantly
improve the angular distribution of particles and

lead to a more isotropic reconstruction.[3]

Data Processing Issues: Anisotropic data can be
challenging for standard data processing

workflows.

Computational Correction: Utilize software like
splsoNet, which is a deep learning-based tool
designed to correct for anisotropy in cryo-EM

maps and improve particle alignment.[4]

Frequently Asked Questions (FAQS)

Q1: What is preferred orientation and why is it a problem for the GroEL-GroES complex?

Al: Preferred orientation is the non-random arrangement of particles in the vitreous ice layer of

a cryo-EM grid. For the bullet-shaped GroEL-GroES complex, this often results in an

overrepresentation of "top” and "side" views, with "end-on" views being rare. This biased
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sampling of orientations leads to an incomplete dataset, which in turn results in a 3D
reconstruction with anisotropic resolution, meaning the resolution is not uniform in all directions.
This can obscure important structural details and hinder accurate model building.[1][5]

Q2: What are the first steps | should take if | suspect a preferred orientation problem with my
GroEL-GroES sample?

A2:

» Analyze 2D Class Averages: Carefully inspect the 2D class averages. A clear dominance of a
few views is a strong indicator of preferred orientation.

» Assess Particle Distribution: Check the distribution of particles across the grid. Are they well-
dispersed or are they congregating at the edges of the holes?

e Review Sample Preparation Protocol: Scrutinize your sample and grid preparation
procedures. Pay close attention to buffer compaosition, protein concentration, and grid
handling.

Q3: Which detergents are recommended for mitigating preferred orientation of GroEL-GroES,
and at what concentration?

A3: While non-ionic detergents are sometimes used, zwitterionic detergents like CHAPSO have
been shown to be particularly effective.[1] The recommended approach is to use CHAPSO at
its critical micelle concentration (CMC). At this concentration, CHAPSO coats the air-water
interface, preventing the GroEL-GroES particles from adsorbing and allowing them to adopt a
more random orientation within the ice.[1] It is advisable to screen a range of detergent
concentrations to find the optimal condition for your specific sample.

Q4: How does tilted data collection help, and what are the potential downsides?

A4: Tilting the specimen stage during data collection alters the angle at which the electron
beam passes through the sample. This effectively creates new views for particles that are in a
preferred orientation, thereby improving the angular distribution of the dataset.[3] The main
downside is that tilting increases the effective ice thickness that the beam must penetrate,
which can reduce the signal-to-noise ratio and potentially increase beam-induced motion.
However, modern data processing workflows can effectively mitigate these effects.[6]
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Q5: Can | combine data from tilted and untilted collections?

A5: Yes, combining datasets from both tilted and untilted collections is a valid strategy. The
untilted data can provide high-resolution information for the well-sampled views, while the tilted
data helps to fill in the missing orientations, leading to a more isotropic final reconstruction.

Q6: What is splsoNet and how can it help with my GroEL-GroES data?

A6: splsoNet is a self-supervised deep learning software that can computationally address the
problem of preferred orientation.[4] It works by using the information from the well-sampled
views to infer and reconstruct the under-represented or missing views. splsoNet consists of two
main modules: "Anisotropy Correction” to address the uneven sampling in Fourier space, and
"Misalignment Correction" to improve the accuracy of particle alignment, which can be
compromised by the distorted maps resulting from preferred orientation.[4]

Data Presentation
Table 1: Qualitative Effect of Additives on Particle
Orientation

Mechanism of Expected Outcome

Additive Type Example .
Action for GroEL-GroES
Coats the air-water Improved angular
Zwitterionic Detergent  CHAPSO interface, preventing distribution with more

particle adsorption.[1]

diverse views.

Non-ionic Detergent

NP-40, Tween-20

Can modify the air-
water interface, but
may be less effective
than zwitterionic
detergents for some

samples.[1][5]

May provide some
improvement, but
severe orientation

bias might persist.

Affinity Tags

His-tag

Can alter the surface
properties of the
complex, modulating
its interaction with the

air-water interface.

Can potentially mask
hydrophobic patches
and alter the preferred

orientation.
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Table 2: lllustrative Example of Resolution Improvement
with Tilted Data Collection (Data for AAV2 and
Apoferritin)

Note: This table presents data from studies on other protein complexes to illustrate the
potential benefits of tilted data collection, as specific quantitative data for GroEL-GroES was
not available in the search results.

Complex Tilt Angle Num-ber of Reporte.d Reference
Particles Resolution (A)

AAV2 0° 7,000 ~2.2 [6]

30° 7,000 ~2.2 [6]

60° 7,000 ~2.5 [6]

Apoferritin 0° 17,000 ~1.8 [4]

30° 17,000 ~1.8 [4]

60° 17,000 ~2.1 [4]

Experimental Protocols

Protocol 1: Cryo-EM Sample Preparation of GroEL-
GroES with CHAPSO

e Sample Preparation:
o Purify the GroEL-GroES complex to high homogeneity.

o The final buffer should be compatible with cryo-EM (e.g., HEPES-based buffer with
physiological salt concentration).

o Detergent Addition:

o Prepare a stock solution of CHAPSO.
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o Add CHAPSO to the purified GroEL-GroES sample to a final concentration around its
CMC. A concentration titration is recommended to find the optimal condition.

e Grid Preparation:

[¢]

Glow-discharge cryo-EM grids (e.g., Quantifoil R1.2/1.3) to make them hydrophilic.

[e]

Apply 3-4 pL of the GroEL-GroES sample containing CHAPSO to the grid.

o

Blot the grid to create a thin film of the sample. Blotting time and force should be
optimized.

o

Plunge-freeze the grid in liquid ethane using a vitrification device (e.g., Vitrobot).
e Screening:

o Screen the frozen grids on the electron microscope to assess ice thickness and particle
distribution.

Protocol 2: Tilted Data Collection using Leginon

This protocol provides a general workflow for automated tilted data collection using the Leginon
software.

e Setup in Leginon:

o Load the grid into the microscope.

o In the Leginon interface, define the grid atlas and select squares for data collection.
e Setting the Tilt Angle:

o For each selected square, navigate to the data collection node.

o Set the desired tilt angle (e.g., 30 or 40 degrees) in the stage parameters.

e Automated Data Collection:
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o Leginon will automatically tilt the stage to the specified angle for each hole targeted for
data acquisition.

o The software will then acquire images at the tilted stage position.

o Data Processing Considerations:

o During data processing, it is crucial to accurately determine the defocus for each tilted
image. Software packages like cryoSPARC's "Patch CTF" are designed to handle tilted
data.

Mandatory Visualizations
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Caption: Experimental workflow for overcoming preferred orientation in GroEL-GroES cryo-EM.
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Caption: Logical relationship between the problem of preferred orientation and its solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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